N-Methyl-2-phenyl-6-((phenylsulfinyl)methyl)-4-pyrimidinamine
Overview
Description
N-Methyl-2-phenyl-6-((phenylsulfinyl)methyl)-4-pyrimidinamine is a chemical compound with the formula C18H17N3OS and a molecular weight of 323.41 . It is used in various chemical reactions and can be procured in bulk for manufacturing and sourcing .
Physical And Chemical Properties Analysis
The physical and chemical properties of N-Methyl-2-phenyl-6-((phenylsulfinyl)methyl)-4-pyrimidinamine, such as its melting point, boiling point, and density, are not provided in the sources .Scientific Research Applications
- N-Methyl-2-phenyl-6-((phenylsulfinyl)methyl)-4-pyrimidinamine has shown promise as a potential anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to elucidate its mechanism of action and evaluate its efficacy in vivo .
- The compound’s sulfinyl group suggests anti-inflammatory potential. It may modulate inflammatory pathways by interacting with enzymes or receptors involved in inflammation. Investigating its effects on cytokines, prostaglandins, and other mediators could provide valuable insights for drug development .
- Preliminary studies indicate that N-Methyl-2-phenyl-6-((phenylsulfinyl)methyl)-4-pyrimidinamine exhibits antimicrobial properties. Researchers have explored its activity against bacteria, fungi, and even some drug-resistant strains. Further research is necessary to determine its spectrum of action and potential clinical applications .
- The compound’s structure suggests it could act as an enzyme inhibitor. Researchers have investigated its effects on specific enzymes, such as kinases or proteases. Understanding its binding interactions and selectivity could lead to novel therapeutic strategies .
- Some studies have explored the compound’s impact on neuronal health. It may protect against oxidative stress, neuroinflammation, or excitotoxicity. Investigating its effects in neurodegenerative disease models could reveal valuable insights for drug development .
- Beyond biological applications, researchers have explored the compound’s use in materials science. Its unique structure and electronic properties make it interesting for organic electronics, such as organic photovoltaics or field-effect transistors. Investigating its charge transport behavior and stability is crucial for these applications .
Anticancer Research
Anti-Inflammatory Properties
Antimicrobial Activity
Enzyme Inhibition
Neuroprotective Potential
Materials Science and Organic Electronics
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-(benzenesulfinylmethyl)-N-methyl-2-phenylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3OS/c1-19-17-12-15(13-23(22)16-10-6-3-7-11-16)20-18(21-17)14-8-4-2-5-9-14/h2-12H,13H2,1H3,(H,19,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXINUSNHSMJXMN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC(=NC(=C1)CS(=O)C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Methyl-2-phenyl-6-((phenylsulfinyl)methyl)-4-pyrimidinamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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